Cas no 78285-94-6 (Anrakorinine)

Anrakorinine structure
Anrakorinine structure
Product Name:Anrakorinine
CAS No:78285-94-6
MF:C28H47NO3
MW:445.677688837051
CID:578257
Update Time:2024-03-01

Anrakorinine Chemical and Physical Properties

Names and Identifiers

    • Pregn-5-ene-3,16,18-triol,20-[(2S,5S)-1,5-dimethyl-2-piperidinyl]-, (3b,16b,20S)- (9CI)
    • 16,28-Secosolanid-5-ene-3,16,18-triol,28-methyl-, (3b,16b,22a)-
    • Anrakorinine
    • Pregn-5-ene-3,16,18-triol, 20-[(2S,5S)-1,5-dimethyl-2-piperidinyl]-, (3β,16β,20S)- (9CI)
    • Inchi: 1S/C28H47NO3/c1-17-5-8-24(29(4)15-17)18(2)26-25(32)14-23-21-7-6-19-13-20(31)9-11-27(19,3)22(21)10-12-28(23,26)16-30/h6,17-18,20-26,30-32H,5,7-16H2,1-4H3
    • InChI Key: STCDFEAJLQERQV-UHFFFAOYSA-N
    • SMILES: CC(C1N(C)CC(C)CC1)C1C2(C(C3C(CC2)C2(C(CC(CC2)O)=CC3)C)CC1O)CO

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • XLogP3: 4.09
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